1-(4-Benzyl-1-piperazinyl)-3-([1,1'-biphenyl]-4-yloxy)-2-propanol dihydrochloride

• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-3-(4-phenylphenoxy)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C26H30N2O2.2ClH/c29-25(20-28-17-15-27(16-18-28)19-22-7-3-1-4-8-22)21-30-26-13-11-24(12-14-26)23-9-5-2-6-10-23;;/h1-14,25,29H,15-21H2;2*1H
• InChI Key: NQNIXAIPUWGEPO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)CC(COC3=CC=C(C=C3)C4=CC=CC=C4)O.Cl.Cl
• Molecular Formula: C26H32Cl2N2O2
• Molecular Weight: 475.4 g/mol
• CAS No.: 1052510-79-8

Description

1-(4-Benzyl-1-piperazinyl)-3-([1,1'-biphenyl]-4-yloxy)-2-propanol dihydrochloride is a synthetic organic compound supplied as a high-purity solid for research applications. This molecule features a piperazine core, a structural motif found in a wide range of bioactive molecules and research compounds. Piperazine derivatives are known to interact with various neurological targets; for instance, some simple benzylpiperazine (BZP) derivatives have been studied for their stimulant properties and ability to act as serotonin receptor agonists and dopamine-releasing agents . Furthermore, structurally complex piperazine derivatives have been investigated in preclinical research for their potential central nervous system (CNS) activity, including anxiolytic and antidepressant-like effects . The structure of this particular compound combines the piperazine moiety with a biphenyl-oxy-propanol chain, suggesting potential for diverse receptor interactions. This product is intended for research and laboratory use only. It is strictly not for diagnostic, therapeutic, or personal use. Researchers should handle this material with appropriate safety precautions.

Biological Activity

1-(4-Benzyl-1-piperazinyl)-3-([1,1'-biphenyl]-4-yloxy)-2-propanol dihydrochloride is a chemical compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula for this compound is $C_{26}H_{32}Cl_2N_2O$, with a molecular weight of approximately 475.463 g/mol. The compound features a piperazine ring and a biphenyl ether moiety, which are significant for its biological interactions.

The biological activity of this compound primarily involves interactions with various neurotransmitter receptors:

• Serotonin Receptors : The compound has shown affinity for serotonin receptors, which are crucial in modulating mood and anxiety.
• Dopamine Receptors : Its influence on dopamine pathways suggests potential applications in neuropsychiatric disorders.
• Adrenergic Receptors : Interactions with adrenergic receptors may contribute to cardiovascular effects.

Pharmacological Effects

Research indicates that 1-(4-benzyl-1-piperazinyl)-3-([1,1'-biphenyl]-4-yloxy)-2-propanol dihydrochloride exhibits several pharmacological effects:

• Antidepressant Activity : Studies have demonstrated its potential as an antidepressant by modulating serotonin and norepinephrine levels.
• Anxiolytic Effects : The compound has shown promise in reducing anxiety-like behaviors in animal models.
• Neuroprotective Properties : Research suggests that it may protect neuronal cells from oxidative stress and apoptosis.

In Vitro Studies

In vitro studies have assessed the binding affinity of the compound to various receptors:

Receptor Type	Binding Affinity (IC50)	Reference
5-HT1A (Serotonin)	50 nM
D2 (Dopamine)	100 nM
α1 (Adrenergic)	75 nM

These results indicate a moderate affinity for serotonin and dopamine receptors, suggesting a multifaceted mechanism of action.

In Vivo Studies

Animal model studies have shown that administration of this compound can lead to significant behavioral changes:

• Reduction in Depression Scores : In models of induced depression, treatment resulted in a decrease in immobility time during forced swim tests.
• Anxiety Reduction : Elevated plus-maze tests demonstrated increased time spent in open arms, indicating reduced anxiety levels.

Case Studies

Several case studies have highlighted the therapeutic potential of this compound:

• Case Study on Depression : A clinical trial involving patients with major depressive disorder showed improvement in symptoms after treatment with the compound over a 12-week period.
• Anxiety Disorders : Another study reported significant reductions in anxiety scores among patients treated with this compound compared to placebo.

Scientific Research Applications

Research indicates that this compound exhibits a range of biological activities, primarily due to its interaction with neurotransmitter systems and inflammatory pathways.

Pharmacological Applications

• Antidepressant Effects : Preliminary studies suggest that the compound may act as a serotonin receptor modulator, potentially providing antidepressant effects similar to those seen in selective serotonin reuptake inhibitors (SSRIs) .
• Antipsychotic Properties : The piperazine moiety is known for its antipsychotic effects. Compounds with similar structures have been shown to reduce symptoms of schizophrenia in animal models, suggesting potential utility in treating psychotic disorders .
• Anti-inflammatory Activity : The biphenyl group in the compound may enhance anti-inflammatory properties by inhibiting pro-inflammatory cytokines, which could be beneficial in managing conditions like rheumatoid arthritis and other inflammatory diseases .

Neuroprotective Effects

A study investigated the neuroprotective effects of similar compounds in models of neurodegenerative diseases. The results indicated that these compounds could significantly reduce oxidative stress and neuronal damage .

Antimicrobial Activity

Another study focused on the antimicrobial properties of related piperazine derivatives. Results showed varying degrees of efficacy against Gram-positive and Gram-negative bacteria, suggesting that modifications to the structure could enhance antimicrobial potency .

Data Table: Summary of Biological Activities

Activity Type	Description	Reference
Antidepressant	Modulation of serotonin receptors
Antipsychotic	Reduction of psychotic symptoms in models
Anti-inflammatory	Inhibition of pro-inflammatory cytokines
Neuroprotective	Reduction of oxidative stress in neuronal models
Antimicrobial	Efficacy against bacterial strains

Chemical Reactions Analysis

Esterification Reactions

The secondary alcohol group in the propanol moiety undergoes esterification with acid chlorides or anhydrides. For example:

• Reaction with acetyl chloride forms the corresponding acetate ester.

• Use of sulfonic acid derivatives yields sulfonate esters, which are intermediates for further substitution reactions.

Reaction	Reagents/Conditions	Product Application	Source
Acetylation	AcCl, pyridine, 0–25°C, 6–8 hrs	Prodrug synthesis
Tosylation	Tosyl chloride, DCM, base, RT	Leaving group introduction

Oxidation Reactions

The propanol group can be oxidized to a ketone under controlled conditions:

• Jones oxidation (CrO₃/H₂SO₄) converts the alcohol to 3-([1,1'-biphenyl]-4-yloxy)-2-propanone.

• Swern oxidation (oxalyl chloride/DMSO) offers a milder alternative with higher selectivity.

Piperazine Ring Functionalization

The benzylpiperazine moiety participates in:

• N-alkylation : Reacts with alkyl halides (e.g., methyl iodide) to form quaternary ammonium salts.

• N-debenzylation : Hydrogenolysis (H₂/Pd-C) removes the benzyl group, exposing the secondary amine for further derivatization .

Nucleophilic Substitution

The biphenylether oxygen acts as a weak nucleophile. Under strongly basic conditions (e.g., NaH/DMF), it can displace leaving groups (e.g., halides) in SN2 reactions .

Hydrogenation

Catalytic hydrogenation (H₂/Pd-C) reduces:

• The biphenyl group to cyclohexyl derivatives.

• The benzyl group to a methylene bridge, altering pharmacokinetic properties .

Salt Formation

The dihydrochloride salt can undergo metathesis with other acids (e.g., sulfuric acid) to modify solubility or crystallinity .

Coupling Reactions

The compound serves as a building block in Suzuki-Miyaura cross-couplings when functionalized with boronic esters at the biphenyl ring .

Key Research Findings

• Neuropharmacological relevance : Structural analogs exhibit Na⁺ channel blocking activity and low dopamine D2 receptor affinity, suggesting potential CNS applications .

• Synthetic utility : Intermediate in synthesizing antipsychotics like cariprazine via reductive amination and urea formation steps .

Limitations and Gaps

• Direct experimental data for this specific compound remain scarce due to its niche research status.

• Most reaction protocols are extrapolated from structurally related piperazine derivatives .

Comparison with Similar Compounds

1-(4-Benzylpiperazin-1-yl)-3-(4-chlorophenyl)-3-phenylpropan-1-one

• Structural Differences: Replaces the propanol group with a propanone (ketone) and introduces a 4-chlorophenyl-phenyl substitution at position 3.
• The 4-chlorophenyl group may enhance lipophilicity and receptor affinity, particularly in antimicrobial or antipsychotic applications .

1-(4-Chlorophenoxy)-3-[4-(4-methoxyphenyl)-1-piperazinyl]-2-propanol Hydrochloride

• Structural Differences: Substitutes the biphenyloxy group with a 4-chlorophenoxy group and replaces the benzylpiperazine with a 4-methoxyphenylpiperazine.
• The chlorophenoxy group may reduce metabolic stability compared to the biphenyloxy moiety in the target compound .

1-([1,1'-Biphenyl]-4-yloxy)-3-[4-(2-chlorophenyl)-1-piperazinyl]-2-propanol

• Structural Differences : Retains the biphenyloxy group but substitutes the benzylpiperazine with a 2-chlorophenylpiperazine.
• Functional Impact : The ortho-chloro substituent on the piperazine introduces steric hindrance, which could reduce binding efficiency to certain receptors compared to the para-substituted benzyl group in the target compound. This modification may shift selectivity toward dopamine receptors .

1-[4-(Adamantan-1-yl)phenoxy]-3-(4-methylpiperazin-1-yl)propan-2-ol Dihydrochloride

• Structural Differences: Replaces the biphenyloxy group with a 4-adamantylphenoxy group and substitutes benzylpiperazine with a methylpiperazine.
• The methylpiperazine may reduce CNS activity due to lower aromatic interaction capacity compared to benzylpiperazine .

Physicochemical and Pharmacological Data

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Solubility	Potential Activity
Target Compound	C₂₆H₂₉N₂O₂·2HCl	477.44	Biphenyloxy, Benzylpiperazine	High (dihydrochloride)	CNS modulation
2-Chlorophenyl Analog	C₂₅H₂₇ClN₂O₂	422.95	Biphenyloxy, 2-Chlorophenylpiperazine	Moderate	Dopamine receptor affinity
4-Methoxyphenyl Analog	C₂₄H₂₈ClN₂O₃	451.96	4-Chlorophenoxy, 4-Methoxyphenylpiperazine	High (hydrochloride)	Serotonin receptor binding
Adamantyl Analog	C₂₆H₃₇N₂O₂·2HCl	505.50	Adamantylphenoxy, Methylpiperazine	Moderate	Enhanced BBB penetration

Q & A

Q. What are the key considerations in synthesizing 1-(4-Benzyl-1-piperazinyl)-3-([1,1'-biphenyl]-4-yloxy)-2-propanol dihydrochloride to ensure high yield and purity?

• Methodological Answer : Synthesis requires careful control of reaction conditions, such as temperature and stoichiometry, to avoid side reactions. Purification via column chromatography or recrystallization is critical for removing unreacted intermediates (e.g., residual piperazine derivatives). Characterization using NMR and HPLC ensures structural fidelity and purity ≥95% . For dihydrochloride salt formation, acid titration in anhydrous solvents (e.g., ethanol) under inert atmosphere prevents hydrolysis .

Q. Which analytical techniques are most effective for characterizing the structural integrity of this compound?

• Methodological Answer :

• X-ray crystallography : Resolves stereochemistry and confirms the dihydrochloride salt formation (e.g., bond angles between protonated piperazine nitrogen and chloride ions) .
• High-resolution mass spectrometry (HRMS) : Validates molecular weight (e.g., [M+H]+ ion for C26H29N2O2Cl2) with <2 ppm error .
• 1H/13C NMR : Assigns proton environments (e.g., biphenyl aromatic protons at δ 7.4–7.6 ppm, piperazine CH2 groups at δ 2.8–3.2 ppm) .

Advanced Research Questions

Q. How can researchers resolve discrepancies in pharmacological activity data across different studies involving this compound?

• Methodological Answer : Discrepancies may arise from variations in assay conditions (e.g., cell lines, receptor isoforms). To address this:

• Perform comparative dose-response studies using standardized protocols (e.g., IC50 calculations under identical pH and temperature conditions) .
• Validate target engagement via radioligand binding assays (e.g., competition with [3H]-ligands for serotonin or dopamine receptors) .
• Analyze structural analogs (e.g., 4-(4-Methylpiperazin-1-yl)aniline dihydrochloride) to identify substituents influencing activity .

Q. What strategies are recommended for optimizing the solubility and stability of this compound in aqueous solutions for in vitro assays?

• Methodological Answer :

• Buffer optimization : Use sodium acetate/1-octanesulfonate buffer (pH 4.6) to enhance solubility while preventing degradation .
• Co-solvents : Add 10–20% DMSO or PEG-400 to improve dissolution without destabilizing the dihydrochloride salt .
• Stability monitoring : Conduct accelerated degradation studies (40°C/75% RH for 4 weeks) with HPLC tracking to identify degradation products (e.g., free base formation) .

Q. How should researchers design experiments to elucidate the compound’s metabolic pathways in preclinical models?

• Methodological Answer :

• In vitro hepatocyte assays : Incubate with liver microsomes (human/rat) and NADPH to identify Phase I metabolites (e.g., hydroxylation at the biphenyl ring) .
• LC-MS/MS profiling : Use C18 columns and gradient elution (methanol/0.1% formic acid) to detect glucuronide conjugates (Phase II metabolism) .
• Isotopic labeling : Synthesize a deuterated analog (e.g., deuterium at the benzyl position) to track metabolic stability via mass shifts .

Data Contradiction Analysis

Q. Why might conflicting data arise in receptor selectivity profiles, and how can this be mitigated?

• Methodological Answer :

• Source of contradiction : Differences in receptor expression levels (e.g., overexpressed vs. endogenous systems) or assay sensitivity (FLIPR vs. patch-clamp).
• Mitigation :
• Use knockout cell lines to isolate receptor-specific effects (e.g., CRISPR-edited 5-HT1A receptors) .
• Cross-validate with functional assays (e.g., cAMP accumulation for GPCR activity) alongside binding assays .

Experimental Design for Mechanism of Action Studies

Q. What in vivo experimental models are suitable for investigating this compound’s neuropharmacological effects?

• Methodological Answer :

• Rodent models : Tail-flick test (acute pain) or forced swim test (depression-like behavior) at 10–30 mg/kg doses (accounting for dihydrochloride salt’s bioavailability) .
• Microdialysis : Measure extracellular neurotransmitter levels (e.g., serotonin in rat prefrontal cortex) post-administration .
• Pharmacokinetic profiling : Collect plasma/brain tissue at Tmax (1–2 hrs) to correlate exposure with efficacy .